5-(2-furylmethylene)-3-(hydroxymethyl)-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5E)-5-(furan-2-ylmethylidene)-3-(hydroxymethyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C9H7NO4S/c11-5-10-8(12)7(15-9(10)13)4-6-2-1-3-14-6/h1-4,11H,5H2/b7-4+
• InChI Key: FCJLLCNVELCVGR-QPJJXVBHSA-N
• Canonical SMILES: C1=COC(=C1)C=C2C(=O)N(C(=O)S2)CO
• Isomeric SMILES: C1=COC(=C1)/C=C/2\C(=O)N(C(=O)S2)CO
• Molecular Formula: C9H7NO4S
• Molecular Weight: 225.22 g/mol

Description

5-(2-furylmethylene)-3-(hydroxymethyl)-1,3-thiazolidine-2,4-dione, also known as Furfuraldehyde Thiosemicarbazone (FTSC), is a compound synthesized from furfuraldehyde and thiosemicarbazide. It has been studied for its potential applications in the field of medicine due to its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of FTSC is not fully understood. However, it has been suggested that it may work by inhibiting the activity of enzymes involved in DNA synthesis and repair. This could lead to the death of cancer cells and other types of cells that rely on DNA synthesis for survival.
Biochemical and Physiological Effects:
FTSC has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and inhibit the growth of bacteria. It has also been shown to have antioxidant properties, which could be beneficial in the treatment of diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using FTSC in lab experiments is that it is relatively easy to synthesize and purify. It is also stable under a wide range of conditions, which makes it a useful tool for studying the effects of different treatments on cells. However, one limitation of using FTSC is that it is not very soluble in water, which can make it difficult to work with in some experiments.

Future Directions

There are a number of potential future directions for research on FTSC. One area of interest is the development of new drugs based on its chemical structure and properties. Another area of interest is the study of its effects on different types of cancer cells and other diseases. Additionally, further research could be done to better understand its mechanism of action and to identify any potential side effects or limitations.

Synthesis Methods

FTSC can be synthesized by reacting furfuraldehyde with thiosemicarbazide in the presence of a catalyst such as acetic acid. The reaction produces FTSC as a yellow crystalline powder with a melting point of 210-212°C.

Scientific Research Applications

FTSC has been studied for its potential applications in the field of medicine. It has been shown to have antitumor, antiviral, and antibacterial properties. These properties make it a potential candidate for the development of new drugs for the treatment of various diseases.